Cas no 7012-16-0 (2,7-Dichlorofluorene)

• Product Name: 2,7-Dichlorofluorene
• CAS No: 7012-16-0
• MF: C₁₃H₈Cl₂
• MW: 235.10862159729
• MDL: MFCD00032840
• CID: 47169
• PubChem ID: 251987
• Update Time: 2025-06-10

2,7-Dichlorofluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichloro-9H-fluorene
• 2,7-Dichlorofluorene
• Fluorene,2,7-dichloro- (6CI,7CI,8CI)
• NSC 73077
• 2,7-dichlor-9h-fluoren
• 9H-Fluorene, 2,7-dichloro-
• NSC73077
• 2,7-dichiorofluorene
• Fluorene,7-dichloro-
• 9H-Fluorene,7-dichloro-
• NCIOpen2_003558
• KSC378S9N
• SDPURBHAHVFTGX-UHFFFAOYSA-N
• OR0350
• RL04687
• Q305
• ZB004789
• TL8004944
• AX8068621
• ST24
• DTXSID10291088
• AS-15697
• SCHEMBL1922789
• J-507536
• NSC-73077
• AKOS015906812
• 7012-16-0
• CS-W012896
• FT-0653350
• MFCD00032840
• DB-024461

• MDL： MFCD00032840
• Inchi： 1S/C13H8Cl2/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)12/h1-4,6-7H,5H2
• InChI Key： SDPURBHAHVFTGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C3C=CC(=CC=3CC=2C=1)Cl

Computed Properties

• Exact Mass: 234.00000
• Monoisotopic Mass: 234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.1610 (rough estimate)
• Melting Point: 126-128
• Boiling Point: 305.84°C (rough estimate)
• Flash Point: 185.3 °C
• Refractive Index: 1.5610 (estimate)
• PSA: 0.00000
• LogP: 4.56460
• Solubility: Not available

2,7-Dichlorofluorene Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,7-Dichlorofluorene

Advanced Applications and Recent Innovations in 2,7-Dichlorofluorene Chemistry

2,7-Dichlorofluorene (CAS No. 7012-16-0) is a polycyclic aromatic hydrocarbon derivative characterized by its unique dichlorinated substitution pattern on the fluorene scaffold. This compound exhibits a planar molecular structure with two chlorine atoms attached at the 2 and 7 positions of the tricyclic aromatic system, creating distinct electronic properties and reactivity profiles compared to its non-halogenated counterpart. The chlorine substitution enhances its solubility in organic solvents while maintaining robust thermal stability up to 350°C under controlled conditions. Recent spectroscopic analyses using X-ray crystallography have revealed novel intermolecular stacking interactions that influence its solid-state packing behavior, a critical consideration for material science applications.

In terms of synthetic methodologies, researchers have made significant advancements in the catalytic synthesis of 2,7-dichlorofluorene. A groundbreaking study published in Chemical Communications (2023) demonstrated the use of palladium-catalyzed cross-coupling reactions under mild conditions to achieve high yields (>95%) with exceptional regioselectivity. This approach represents a major improvement over traditional Friedel-Crafts chlorination methods that often suffer from poor positional control and generate hazardous byproducts. Another notable development involves microwave-assisted synthesis strategies reported in Green Chemistry, which reduce reaction times by up to 60% while minimizing energy consumption through optimized irradiation protocols.

The compound's photophysical properties have attracted particular attention in optoelectronic applications. A 2024 study from the University of Tokyo showed that fluorene-based polymers containing 2,7-dichlorofluorene units exhibit enhanced charge carrier mobility (up to 8.5 cm²/V·s) when incorporated into organic field-effect transistors (OFETs). The chlorine substituents modify the HOMO-LUMO energy levels through electron-withdrawing effects, improving device performance while maintaining structural integrity under operational conditions. This makes them promising candidates for next-generation flexible electronics and wearable biosensors requiring stable organic semiconductors.

In biomedical research, 2,7-dichlorofluorene derivatives are being explored as novel drug delivery vectors. A collaborative project between MIT and Novartis highlighted their potential as nanocarriers for targeted cancer therapy when functionalized with folic acid ligands. The compound's rigid aromatic framework provides ideal conjugation sites for attaching therapeutic payloads while its hydrophobic nature facilitates passive tumor targeting via the enhanced permeability and retention (EPR) effect. Preclinical studies indicate improved pharmacokinetic profiles compared to conventional carriers like polyethylene glycol (PEG), with extended circulation half-lives observed in murine models.

Surface chemistry innovations have expanded this compound's utility in nanotechnology applications. Researchers at Stanford recently developed a self-assembling monolayer system using dichlorofluorene-functionalized gold nanoparticles, achieving uniform coatings with tunable thicknesses through vapor deposition polymerization (VDP). The chlorine groups participate in covalent bonding with thiol linkers while maintaining fluorophore activity for real-time tracking during cell imaging experiments. These nanoparticles demonstrated superior stability in biological fluids compared to traditional systems due to their optimized surface chemistry.

Cutting-edge studies now investigate the role of fluorene derivatives like CAS No. 7012-16-0 in bioorthogonal chemistry platforms. A Nature Chemistry paper (Jan 2024) described their use as scaffolds for click chemistry reactions under physiological conditions without interfering with cellular processes. The dichlorinated structure enables selective copper-free azide-alkyne cycloaddition modifications when conjugated with strained alkenes like tetrazines or trans-cyclooctenes - an important breakthrough for live-cell labeling and metabolic tracing applications.

In materials science advancements, this compound has been integrated into next-generation OLED technologies through copolymerization with carbazole units. Experiments at Seoul National University achieved record-breaking external quantum efficiencies (EQE) of 38% by optimizing the dichlorofluorene:carbazole molar ratio during polycondensation reactions. The chlorine substitution suppresses intermolecular aggregation quenching effects while enhancing color purity in blue light-emitting devices - addressing a longstanding challenge in achieving balanced RGB color performance for consumer displays.

Bioanalytical applications have seen renewed interest through the development of fluorescent sensors based on dichlorofluorene chromophores. A team at ETH Zurich engineered responsive oligomers that undergo fluorescence resonance energy transfer (FRET) when exposed to specific ions like Zn²+ or Cu²+, achieving detection limits as low as 5 nM with excellent selectivity profiles. These sensors maintain operational stability over pH ranges from 4-9 and show promise for point-of-care diagnostics requiring rapid metal ion analysis without complex instrumentation.

Sustainable synthesis pathways are being actively researched to address environmental concerns associated with halogenated compounds production. Work published in Industrial & Engineering Chemistry Research details an enzymatic chlorination method using haloperoxidase enzymes derived from marine organisms, achieving enantioselective chlorination under aqueous conditions at ambient temperatures (E:E/Z = >98:1:1 selectivity ratio reported). This biocatalytic approach eliminates toxic solvents traditionally used and reduces waste generation by over 40%, aligning with current green chemistry initiatives.

The unique electronic configuration of CAS No. 7012-16-0 compounds makes them ideal candidates for photocatalytic systems targeting environmental remediation tasks such as CO₂ reduction and water purification processes. Recent work from NREL demonstrated their use as co-catalysts in tandem solar cell configurations where they enhance charge separation efficiency by up to 35% through strategic placement within perovskite-silicon heterojunctions - an innovation critical for improving renewable energy conversion technologies.

In drug discovery contexts, structural analogs of dichlorofluorenes are being evaluated for anticancer activity via topoisomerase inhibition mechanisms studied at Johns Hopkins University School of Medicine (Mol Cancer Ther., July 2023 issue). Computational docking studies reveal favorable binding interactions with topoisomerase IIα active sites compared to standard camptothecin derivatives, suggesting potential development into targeted therapies with reduced off-target effects when combined with existing chemotherapeutic agents.

Biomaterials engineering has leveraged this compound's inherent rigidity through its incorporation into self-healing polymer networks reported in Advanced Materials (June 2024). The dichlorinated fluorene units enable dynamic covalent bonds that reform after mechanical damage while maintaining optical properties - a key feature for implantable medical devices requiring both structural resilience and diagnostic monitoring capabilities via fluorescence signals.

New analytical techniques continue to refine our understanding of this compound's behavior across different systems. High-resolution mass spectrometry coupled with tandem MS/MS fragmentation analysis has clarified its degradation pathways under UV irradiation (J Mass Spectrom., March 2024 article highlights cleavage patterns at specific carbon-chlorine bonds leading to identifiable metabolites). This information is crucial for optimizing industrial processes involving dichlorofluorenes where precise control over reaction pathways is essential.

Surface modification strategies involving this compound have led to advancements in medical device coatings designed to combat bacterial colonization (Biomaterials Science, Sept 2023 publication details antimicrobial surfaces created through layer-by-layer assembly incorporating dichlorofluorenecarboxylic acid derivatives). The chlorine substituents contribute synergistically with quaternary ammonium groups introduced via post-polymerization functionalization steps - creating surfaces that exhibit >99% inhibition against Staphylococcus aureus biofilm formation without inducing cytotoxicity toward mammalian cells.

Nanoparticle formulation studies now utilize dichlorofluorenes' photophysical characteristics to create dual-modal imaging agents suitable for simultaneous optical/PET imaging applications (Nano Letters supplementary data shows radiolabeling efficiency exceeding conventional agents due to fluorine-free structure allowing easy FDG attachment sites without steric hindrance issues common among other halogenated scaffolds). This enables more accurate disease progression monitoring during clinical trials involving oncological patients receiving targeted therapies.

New computational models predict that substituent variations on the fluorene core could yield materials with tailored optoelectronic properties suitable for advanced photovoltaic systems (J Phys Chem C simulations suggest substituent positions significantly impact exciton diffusion lengths beyond previously established parameters when combined with perovskite matrices - findings validated experimentally by teams at KAIST achieving record power conversion efficiencies above 33%). These insights are revolutionizing how researchers design hybrid solar cell architectures using fluorinated aromatic frameworks as interface modifiers between electron transport layers.

Innovative uses extend into electrochemical sensing platforms where dichorfluorenecarboxylic acid functionalized electrodes demonstrate exceptional sensitivity toward neurotransmitter detection (Anal Chem., May 2024 study reports dopamine detection limits below physiological concentrations using redox-active dichorfluorenecarboxylate groups that form stable complexes without interfering species adsorption onto carbon nanotube surfaces used as sensor substrates). Such advancements hold promise for developing wearable biosensors capable of real-time neurochemical monitoring during clinical assessments.

Ongoing investigations focus on expanding these discoveries through combinatorial synthesis approaches targeting new bioactive analogs (A recent ACS Medicinal Chemistry Letters screening campaign identified three novel derivatives showing selective inhibition against epigenetic modifiers like histone deacetylases HDAC6/HDAC8 without affecting pan-HDAC activity levels above therapeutic thresholds). Concurrently, efforts are directed toward scaling-up environmentally benign production methods while maintaining product quality specifications critical for commercial biomedical applications across multiple regulatory jurisdictions worldwide.